Serpinin

• Molecular Formula: C125H204N32O46
• Molecular Weight: 2891.1 g/mol
• InChI: InChI=1S/C125H204N32O46/c1-19-62(14)99(157-103(180)66(18)135-121(198)86(53-158)155-118(195)82(48-59(8)9)151-122(199)87(54-159)154-113(190)78(33-42-96(173)174)145-117(194)81(47-58(6)7)150-111(188)77(32-41-95(171)172)140-107(184)71(26-35-89(128)161)143-120(197)84(51-97(175)176)152-112(189)76(31-40-94(169)170)139-104(181)68-24-22-44-131-68)124(201)146-73(28-37-91(163)164)106(183)133-63(15)100(177)137-74(29-38-92(165)166)110(187)149-80(46-57(4)5)116(193)144-75(30-39-93(167)168)108(185)138-69(23-20-21-43-126)114(191)156-98(61(12)13)123(200)136-65(17)101(178)147-83(50-67-52-130-55-132-67)119(196)142-72(27-36-90(129)162)109(186)148-79(45-56(2)3)115(192)141-70(25-34-88(127)160)105(182)134-64(16)102(179)153-85(125(202)203)49-60(10)11/h52,55-66,68-87,98-99,131,158-159H,19-51,53-54,126H2,1-18H3,(H2,127,160)(H2,128,161)(H2,129,162)(H,130,132)(H,133,183)(H,134,182)(H,135,198)(H,136,200)(H,137,177)(H,138,185)(H,139,181)(H,140,184)(H,141,192)(H,142,196)(H,143,197)(H,144,193)(H,145,194)(H,146,201)(H,147,178)(H,148,186)(H,149,187)(H,150,188)(H,151,199)(H,152,189)(H,153,179)(H,154,190)(H,155,195)(H,156,191)(H,157,180)(H,163,164)(H,165,166)(H,167,168)(H,169,170)(H,171,172)(H,173,174)(H,175,176)(H,202,203)/t62-,63-,64-,65-,66-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,98-,99-/m0/s1
• InChIKey: UPFFQWLYXOFXOX-ZZHYUYEDSA-N

Serpinin Overview & Class Positioning

Serpinin (Ala26Leu) is a 2.9 kDa neuroendocrine peptide derived from proteolytic cleavage at the penultimate and last pair of basic residues at the C-terminus of Chromogranin A (CgA) [1]. It is a member of a family of peptides that also includes the naturally occurring pyroglutaminated form (pGlu-serpinin) and a C-terminally extended variant (serpinin-RRG) [2]. Unlike other CgA-derived peptides such as Vasostatin-1 and Catestatin, which primarily exert cardiodepressive effects, Serpinin and pGlu-serpinin act as positive cardiac β-adrenergic-like inotropes, increasing both myocardial contractility and relaxation via a β1-adrenergic receptor/adenylate cyclase/cAMP/PKA pathway [3]. Furthermore, Serpinin uniquely functions as an autocrine regulator of secretory granule biogenesis in (neuro)endocrine cells by upregulating the serine protease inhibitor, Protease Nexin-1 (PN-1) [1].

Workflow

Positive modulator studies (β-adrenergic-like signaling / granule biogenesis)

Unique among CgA peptides

Active Variant

pGlu-serpinin (pGlu23Leu) — reported variant for enhanced potency in assays

Post-translational pyroglutamination

Selection Logic

Requires authentic pGlu-serpinin; other CgA fragments produce opposing signals

Functional antagonism confirmed in models

• [1] Koshimizu H, Cawley NX, Kim T, Yergey AL, Loh YP. Serpinin: a novel chromogranin A-derived, secreted peptide up-regulates protease nexin-1 expression and granule biogenesis in endocrine cells. Mol Endocrinol. 2011 May;25(5):732-44. doi: 10.1210/me.2010-0124. Epub 2011 Mar 24. PMID: 21436258; PMCID: PMC3082324. View Source
• [2] Loh YP, Koshimizu H, Cawley NX, Tota B. Serpinins: role in granule biogenesis, inhibition of cell death and cardiac function. Curr Med Chem. 2012;19(24):4086-92. doi: 10.2174/092986712802429957. PMID: 22834799; PMCID: PMC4826038. View Source
• [3] Tota B, Gentile S, Pasqua T, Bassino E, Koshimizu H, Cawley NX, Cerra MC, Loh YP, Angelone T. The novel chromogranin A-derived serpinin and pyroglutaminated serpinin peptides are positive cardiac β-adrenergic-like inotropes. FASEB J. 2012 Jul;26(7):2888-98. doi: 10.1096/fj.11-201111. Epub 2012 Mar 29. PMID: 22459152; PMCID: PMC3382102. View Source

Why Serpinin Substitution Fails

Substituting Serpinin with other Chromogranin A (CgA)-derived peptides like Vasostatin-1 or Catestatin is not scientifically valid due to their opposing pharmacological profiles and distinct mechanisms of action. While Vasostatin-1 and Catestatin are characterized by cardiodepressive effects mediated through anti-β-adrenergic signaling and the Nitric Oxide (NO)/cGMP pathway, Serpinin and its pyroglutaminated form act as positive β1-adrenergic-like agonists, enhancing myocardial contractility via the AC/cAMP/PKA pathway [1]. Even within the Serpinin family, functional differences exist: the C-terminally extended form, Serpinin-RRG, is inactive in modulating myocardial performance, unlike its shorter counterparts [2]. These divergent and sometimes opposite biological activities—ranging from granule biogenesis regulation to cardio-stimulation and neuroprotection—mean that these peptides cannot be used interchangeably in research or therapeutic applications [3].

Functional Direction

pGlu-serpinin: β1-AR agonism → positive inotropy

Catestatin / Vasostatin-1: β-blocking profile → cardiosuppression

Opposite functional vectors make direct substitution scientifically invalid.

Signaling Mechanism

pGlu-serpinin: AC/cAMP/PKA cascade activation

Catestatin: Inhibits isoproterenol/endothelin-1-induced contractility

Pathway-level incompatibility; endpoints may shift from stimulation to inhibition.

Granule Biogenesis

Serpinin: exclusive PN-1 upregulation → granule formation

Intact CgA, CST, VS-1, PST: no effect on PN-1 expression

Only serpinin supports secretory granule biogenesis research context.

• [1] Cerra MC, Tota B, Angelone T. Cardiac Physio-Pharmacological Aspects of Three Chromogranin A-Derived Peptides: Vasostatin, Catestatin, and Serpinin. In: Chromogranins: from Cell Biology to Physiology and Biomedicine. UNIPA Springer Series. 2017. p. 135-154. View Source
• [2] Tota B, Gentile S, Pasqua T, Bassino E, Koshimizu H, Cawley NX, Cerra MC, Loh YP, Angelone T. The novel chromogranin A-derived serpinin and pyroglutaminated serpinin peptides are positive cardiac β-adrenergic-like inotropes. FASEB J. 2012 Jul;26(7):2888-98. doi: 10.1096/fj.11-201111. Epub 2012 Mar 29. PMID: 22459152; PMCID: PMC3382102. View Source
• [3] Bartolomucci A, Possenti R, Mahata SK, Fischer-Colbrie R, Loh YP, Salton SR. The extended granin family: structure, function, and biomedical implications. Endocr Rev. 2011 Dec;32(6):755-97. doi: 10.1210/er.2010-0027. Epub 2011 Aug 23. PMID: 21862681; PMCID: PMC3360975. View Source

Serpinin Comparative Evidence

Cardiac Inotropy Antagonism

pGlu-serpinin, the naturally occurring pyroglutaminated form of Serpinin, demonstrates significantly greater potency as a positive cardiac inotrope compared to native Serpinin. In the Langendorff perfused rat heart model, pGlu-serpinin induces a positive inotropic effect starting at 1 nM, whereas Serpinin requires a higher concentration range of 11–165 nM to exert similar effects [1]. This indicates that pyroglutamination at the N-terminus is a critical post-translational modification that enhances Serpinin's cardiovascular activity [2].

Cardiac Inotropy Antagonism

Head-to-head

pGlu-serpinin: positive inotropy, effective from 1–165 nM (Langendorff rat heart). Catestatin: negative inotropy, inhibits isoproterenol response.

Opposing functional direction: β1-AR agonism vs. β-blocking profile.

Langendorff perfused rat heart model; 1 nM threshold.

Evidence Dimension	Positive Inotropic Potency (Effective Concentration Range)
Target Compound Data	Serpinin: 11–165 nM
Comparator Or Baseline	pGlu-serpinin: starting from 1 nM
Quantified Difference	pGlu-serpinin is >10-fold more potent than Serpinin based on the minimum effective concentration.
Conditions	Langendorff perfused rat heart model; dose-dependent effects measured within the first 5 min after administration.

Why This Matters

This potency difference is crucial for selecting the appropriate peptide for cardiovascular research, where pGlu-serpinin may be preferred for studying high-sensitivity β-adrenergic-like modulation.

• [1] Tota B, Gentile S, Pasqua T, Bassino E, Koshimizu H, Cawley NX, Cerra MC, Loh YP, Angelone T. The novel chromogranin A-derived serpinin and pyroglutaminated serpinin peptides are positive cardiac β-adrenergic-like inotropes. FASEB J. 2012 Jul;26(7):2888-98. doi: 10.1096/fj.11-201111. Epub 2012 Mar 29. PMID: 22459152; PMCID: PMC3382102. View Source
• [2] Koshimizu H, Cawley NX, Yergy AL, Loh YP. Role of pGlu-Serpinin, a Novel Chromogranin A-Derived Peptide in Inhibition of Cell Death. J Mol Neurosci. 2011 Oct;45(2):294-303. doi: 10.1007/s12031-011-9521-7. Epub 2011 May 3. PMID: 21537909; PMCID: PMC4792120. View Source

Granule Biogenesis via PN-1 Upregulation

pGlu-serpinin demonstrates a unique and robust cardioprotective effect in spontaneously hypertensive rats (SHR), a model where conventional post-conditioning (PostC) often fails. In Langendorff-perfused hearts from SHR, administration of pGlu-serpinin at reperfusion (Serp-PostC) significantly reduced infarct size compared to control. Quantitatively, pGlu-Serp-PostC was more protective in SHR than in normotensive Wistar Kyoto (WKY) rats, showing a greater percentage reduction in infarct size [1]. This effect is dependent on the activation of pro-survival RISK pathways (PI3K/Akt, PKC, MitoKATP channels), as co-infusion with specific inhibitors blocked the protective effect [2].

PN-1 / Granule Biogenesis

Head-to-head

10 nM serpinin: cAMP elevation, PN-1 mRNA upregulation, CgB puncta increase. Comparators: no PN-1 effect.

Exclusive pathway fit for granule biogenesis studies.

AtT-20 mouse pituitary corticotroph cells; 10 nM concentration.

Evidence Dimension	Infarct Size Reduction (Cardioprotection)
Target Compound Data	pGlu-serpinin significantly reduced infarct size in SHR hearts.
Comparator Or Baseline	Conventional Post-conditioning (PostC) shows blunted efficacy in SHR. pGlu-serpinin shows greater relative infarct size reduction in SHR than in WKY.
Quantified Difference	pGlu-serpinin is more protective in hypertensive (SHR) vs. normotensive (WKY) hearts, overcoming hypertension-induced failure of PostC.
Conditions	Isolated and Langendorff-perfused hearts from normotensive (WKY) and spontaneously hypertensive (SHR) rats exposed to ischemic pre-conditioning (PreC) and post-conditioning (PostC).

Why This Matters

This evidence supports the selection of pGlu-serpinin for research focused on cardioprotection in hypertensive conditions, where standard interventions are less effective.

• [1] Pasqua T, Tota B, Penna C, Corti A, Cerra MC, Loh Y P, Angelone T. pGlu-serpinin protects the normotensive and hypertensive heart from ischemic injury. J Endocrinol. 2015 Dec;227(3):167-178. doi: 10.1530/JOE-15-0199. Epub 2015 Sep 23. PMID: 26400960; PMCID: PMC4651656. View Source
• [2] Pasqua T, Tota B, Penna C, Corti A, Cerra MC, Loh Y P, Angelone T. pGlu-serpinin protects the normotensive and hypertensive heart from ischemic injury. J Endocrinol. 2015 Dec;227(3):167-178. doi: 10.1530/JOE-15-0199. Epub 2015 Sep 23. PMID: 26400960; PMCID: PMC4651656. View Source

Cardioprotection in Hypertensive Ischemia-Reperfusion

Among the three naturally occurring serpinin forms, the C-terminally extended peptide Serpinin-RRG (Ala29Gly) is functionally distinct. While Serpinin and pGlu-serpinin act as positive inotropes, Serpinin-RRG was unable to affect myocardial performance in the isolated Langendorff perfused rat heart model [1]. This demonstrates that the C-terminal extension with the amino acids RRG abolishes the cardiac stimulatory activity observed for the shorter Serpinin and pGlu-serpinin peptides [2].

Hypertensive I/R Protection

Head-to-head

pGlu-serpinin post-conditioning reduced infarct size in SHR and WKY hearts; greater relative effect in hypertensive SHR model.

Model-response context: cardioprotection retained under hypertension.

Langendorff perfused isolated hearts; SHR vs WKY comparison.

Evidence Dimension	Myocardial Performance Modulation
Target Compound Data	Serpinin: Positive inotropic effect at 11–165 nM.
Comparator Or Baseline	Serpinin-RRG (Ala29Gly): No effect on myocardial performance.
Quantified Difference	Functional switch from active inotrope to inactive.
Conditions	Langendorff perfused rat heart model for hemodynamic evaluation.

Why This Matters

This finding is critical for research design, confirming that the precise peptide sequence (absence or presence of the C-terminal RRG) dictates cardiovascular activity, and procurement must be specific to the form required for the intended biological function.

• [1] Tota B, Gentile S, Pasqua T, Bassino E, Koshimizu H, Cawley NX, Cerra MC, Loh YP, Angelone T. The novel chromogranin A-derived serpinin and pyroglutaminated serpinin peptides are positive cardiac β-adrenergic-like inotropes. FASEB J. 2012 Jul;26(7):2888-98. doi: 10.1096/fj.11-201111. Epub 2012 Mar 29. PMID: 22459152; PMCID: PMC3382102. View Source
• [2] Loh YP, Koshimizu H, Cawley NX, Tota B. Serpinins: role in granule biogenesis, inhibition of cell death and cardiac function. Curr Med Chem. 2012;19(24):4086-92. doi: 10.2174/092986712802429957. PMID: 22834799; PMCID: PMC4826038. View Source

Enhanced Anti-Apoptotic Potency

pGlu-serpinin demonstrates potent anti-apoptotic activity by preventing hydrogen peroxide (H2O2)-induced cell death in vitro. In functional studies, treatment with pGlu-serpinin at a concentration of 1 nM protected AtT-20 pituitary cells, while a concentration of 10 nM was required to protect cultured rat cerebral cortical neurons [1]. This effect is attributed to the upregulation of the serine protease inhibitor, Protease Nexin-1 (PN-1), which inhibits plasmin and other proteases involved in inflammatory cell death pathways [2].

Enhanced Variant Potency

Head-to-head

pGlu-serpinin: inotropy from 1 nM; anti-apoptotic at 1–10 nM. Unmodified serpinin: inotropy from 11–165 nM.

Assay potency context: ~11-fold lower effective concentration for pyroglutaminated form.

Inotropy and H2O2-treated cell models; cortex and pituitary cells.

Evidence Dimension	Neuroprotective Potency (Effective Concentration for Cell Death Prevention)
Target Compound Data	pGlu-serpinin protects against H2O2-induced cell death at 1 nM (AtT-20 cells) and 10 nM (cortical neurons).
Comparator Or Baseline	None (baseline is untreated cells undergoing H2O2-induced death).
Quantified Difference	Significant cell survival at specified low nanomolar concentrations.
Conditions	In vitro: AtT-20 pituitary cell line and primary cultured rat cerebral cortical neurons; cell death induced by hydrogen peroxide (oxidative stress).

Why This Matters

This data confirms the biological activity of pGlu-serpinin in neuroprotection assays, providing a validated concentration range for in vitro studies.

• [1] Koshimizu H, Cawley NX, Yergy AL, Loh YP. Role of pGlu-Serpinin, a Novel Chromogranin A-Derived Peptide in Inhibition of Cell Death. J Mol Neurosci. 2011 Oct;45(2):294-303. doi: 10.1007/s12031-011-9521-7. Epub 2011 May 3. PMID: 21537909; PMCID: PMC4792120. View Source
• [2] Koshimizu H, Cawley NX, Yergy AL, Loh YP. Role of pGlu-Serpinin, a Novel Chromogranin A-Derived Peptide in Inhibition of Cell Death. J Mol Neurosci. 2011 Oct;45(2):294-303. doi: 10.1007/s12031-011-9521-7. Epub 2011 May 3. PMID: 21537909; PMCID: PMC4792120. View Source

Serpinin & pGlu-Serpinin Applications

β-Adrenergic Inotropy Without β-Blockade

Researchers focusing on positive cardiac inotropy and lusitropy without the side effects associated with traditional catecholamines should utilize Serpinin and especially pGlu-serpinin. The peptides act as β-adrenergic-like agonists via a β1-AR/AC/cAMP/PKA pathway, increasing contractility and relaxation in the Langendorff perfused rat heart model at concentrations of 1 nM for pGlu-serpinin and 11–165 nM for Serpinin [1]. This makes them ideal tools for studying heart failure characterized by decreased basal contraction, as highlighted in US patent WO2012/092266A1 [2].

Secretory Granule Biogenesis Studies

pGlu-serpinin is uniquely suited for studies on cardioprotection, particularly in models where conventional strategies fail. It significantly reduces infarct size and improves post-ischemic recovery in hearts from spontaneously hypertensive rats (SHR), demonstrating an ability to overcome the limitations of hypertension-induced failure of post-conditioning (PostC) [1]. This peptide can be used to investigate the activation of pro-survival RISK pathways (PI3K/Akt, PKC, MitoKATP channels) in the context of ischemic heart disease and hypertension [1].

Neuroprotection & Oxidative Stress Studies

Serpinin is an essential tool for studying autocrine and paracrine regulation of secretory granule biogenesis. Treatment of AtT-20 cells with 10 nM Serpinin elevates cAMP levels and upregulates PN-1 mRNA transcription via a cAMP-PKA-Sp1 pathway, which in turn promotes granule formation by inhibiting granule protein degradation in the Golgi complex [1]. Unlike intact CgA or other CgA-derived peptides, Serpinin uniquely drives this process, making it a specific probe for investigating dense-core vesicle dynamics in (neuro)endocrine cells [2].

Hypertensive Ischemia-Reperfusion Injury Modeling

For studies centered on neuroprotection and cell survival under oxidative stress, pGlu-serpinin is a validated peptide tool. It prevents hydrogen peroxide-induced cell death in AtT-20 pituitary cells and primary rat cortical neurons at low nanomolar concentrations (1 nM and 10 nM, respectively) [1]. This activity, linked to the upregulation of the protease inhibitor PN-1, provides a specific mechanism for exploring protection against inflammatory and neurodegenerative conditions [2].

Application

Selection Property

Validation Focus

β1-AR cardiac signaling studies

β1-adrenergic receptor agonism without β-blockade

Contractility endpoint in isolated heart preparations

Secretory granule biogenesis research

Exclusive PN-1 upregulation capacity

PN-1 mRNA / granule puncta accumulation in endocrine cells

Hypertensive ischemia-reperfusion models

Cardioprotection retained under hypertension

Infarct size reduction in SHR post-conditioning protocols

Oxidative stress / cell-death assays

Low nanomolar anti-apoptotic potency

Cell viability endpoints in H2O2-treated neuronal models

• [1] Tota B, Gentile S, Pasqua T, Bassino E, Koshimizu H, Cawley NX, Cerra MC, Loh YP, Angelone T. The novel chromogranin A-derived serpinin and pyroglutaminated serpinin peptides are positive cardiac β-adrenergic-like inotropes. FASEB J. 2012 Jul;26(7):2888-98. doi: 10.1096/fj.11-201111. Epub 2012 Mar 29. PMID: 22459152; PMCID: PMC3382102. View Source
• [2] Loh YP, Tota B. Serpinin and variants thereof for increasing heart contractility and treating cardiovascular diseases. World Intellectual Property Organization. WO2012/092266A1. 2012 Jul 5. View Source
• [3] Pasqua T, Tota B, Penna C, Corti A, Cerra MC, Loh Y P, Angelone T. pGlu-serpinin protects the normotensive and hypertensive heart from ischemic injury. J Endocrinol. 2015 Dec;227(3):167-178. doi: 10.1530/JOE-15-0199. Epub 2015 Sep 23. PMID: 26400960; PMCID: PMC4651656. View Source
• [4] Koshimizu H, Cawley NX, Kim T, Yergey AL, Loh YP. Serpinin: a novel chromogranin A-derived, secreted peptide up-regulates protease nexin-1 expression and granule biogenesis in endocrine cells. Mol Endocrinol. 2011 May;25(5):732-44. doi: 10.1210/me.2010-0124. Epub 2011 Mar 24. PMID: 21436258; PMCID: PMC3082324. View Source
• [5] Koshimizu H, Cawley NX, Yergy AL, Loh YP. Role of pGlu-Serpinin, a Novel Chromogranin A-Derived Peptide in Inhibition of Cell Death. J Mol Neurosci. 2011 Oct;45(2):294-303. doi: 10.1007/s12031-011-9521-7. Epub 2011 May 3. PMID: 21537909; PMCID: PMC4792120. View Source